Cas no 119227-98-4 (3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one)

3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one structure
119227-98-4 structure
Product Name:3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one
CAS No:119227-98-4
MF:C19H18O5
MW:326.343225955963
CID:2008926
PubChem ID:14162675
Update Time:2025-04-21

3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

    • 3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one
    • DTXSID101166296
    • 119227-98-4
    • 1,6-dihydroxy-3-methoxy-2-(3-methylbut-2-enyl)xanthen-9-one
    • CHEBI:175159
    • 1,6-Dihydroxy-3-methoxy-2-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
    • SCHEMBL3416379
    • 1,6-Dihydroxy-3-methoxy-2-prenylxanthone
    • Inchi: 1S/C19H18O5/c1-10(2)4-6-12-14(23-3)9-16-17(18(12)21)19(22)13-7-5-11(20)8-15(13)24-16/h4-5,7-9,20-21H,6H2,1-3H3
    • InChI Key: QKSNMZWDGXOPMT-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2C(C2C(=C(C(=CC1=2)OC)C/C=C(\C)/C)O)=O)O

Computed Properties

  • Exact Mass: 326.11542367g/mol
  • Monoisotopic Mass: 326.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 76Ų
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